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Compound of Interest

Compound Name: 3-Benzoyluracil

Cat. No.: B3050666 Get Quote

3-Benzoyluracil: A Technical Overview
CAS Number: 2775-87-3

IUPAC Name: 3-benzoylpyrimidine-2,4(1H,3H)-dione

This document provides a summary of the currently available technical information for 3-
Benzoyluracil. Despite a comprehensive search of scientific literature and chemical

databases, detailed experimental protocols, in-depth biological activity data, and associated

signaling pathways for this specific compound are not readily available. The information

presented herein is based on data from chemical suppliers and general knowledge of related

compounds.

Chemical and Physical Properties
A summary of the key quantitative data for 3-Benzoyluracil is presented in Table 1. This

information is compiled from various chemical supplier databases.
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Property Value Source

CAS Number 2775-87-3 Multiple Chemical Suppliers

IUPAC Name
3-benzoylpyrimidine-

2,4(1H,3H)-dione
Multiple Chemical Suppliers

Molecular Formula C₁₁H₈N₂O₃ Advanced ChemBlocks[1]

Molecular Weight 216.19 g/mol Biosynth[2]

Melting Point 214-217 °C Chemsrc

Boiling Point 400.86 °C (Predicted) Biosynth[2]

Density 1.378±0.06 g/cm³ (Predicted) Chemsrc

Purity >95% (Commercially available)
Advanced ChemBlocks[1],

CymitQuimica[3]

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis of 3-Benzoyluracil are scarce

in publicly accessible literature. While general synthetic routes for N-acylated uracils exist, a

specific, validated protocol for the benzoylation of uracil at the N3 position could not be

retrieved.

A generalized conceptual workflow for the synthesis of N-acylated pyrimidine-2,4-diones is

depicted below. This is a hypothetical pathway and has not been experimentally validated for 3-
Benzoyluracil.
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Conceptual Synthesis Workflow
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Caption: Conceptual workflow for the synthesis of 3-Benzoyluracil.
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Biological Activity and Signaling Pathways
There is a significant lack of information in the scientific literature regarding the biological

activity of 3-Benzoyluracil. Studies on related pyrimidine-2,4-dione derivatives have explored

their potential as antimicrobial and anticancer agents; however, no specific biological assays or

pharmacological data for 3-Benzoyluracil have been reported.

Due to the absence of data on its biological targets and mechanism of action, no signaling

pathways involving 3-Benzoyluracil can be described or visualized. The logical relationship for

future investigation would be to screen the compound against various cell lines and enzymatic

assays to identify potential biological effects.
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Logical Framework for Future Investigation
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Caption: A logical workflow for the future biological evaluation of 3-Benzoyluracil.
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In conclusion, while the chemical identity of 3-Benzoyluracil is established, it remains a

compound with largely uncharacterized biological and pharmacological properties. This

presents an opportunity for researchers in drug discovery and chemical biology to conduct

foundational studies to elucidate its potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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